N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2-(1H-indol-3-yl)acetamide
Description
N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2-(1H-indol-3-yl)acetamide, also known as CP 55,940, is a synthetic cannabinoid compound that acts as a potent agonist of the cannabinoid receptors. In recent years, CP 55,940 has gained significant attention in the scientific community due to its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicine.
Scientific Research Applications
Chemoselective Synthesis Techniques
A study by Magadum and Yadav (2018) highlights the chemoselective acetylation of 2-aminophenol, leading to intermediates for natural synthesis of antimalarial drugs, utilizing immobilized lipase. This process emphasizes the potential for creating derivatives similar to N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2-(1H-indol-3-yl)acetamide for pharmaceutical applications. The optimization of reaction conditions could provide insights into synthesizing the target compound with improved yield and purity (Magadum & Yadav, 2018).
Biological Activities and Applications
Norimine et al. (1998) describe the enantio- and diastereoselective synthesis of a synthetic key intermediate similar in structure to the target compound, underscoring its potential in developing pharmaceuticals, specifically (+)-cyclaradine. The utilization of enzyme-catalyzed asymmetric hydrolysis demonstrates the compound's relevance in synthetic organic chemistry and drug design (Norimine et al., 1998).
Al-Ostoot et al. (2020) explored the anti-inflammatory properties of a new indole acetamide derivative through design-based synthesis and molecular docking analysis. This research indicates the potential therapeutic applications of compounds structurally related to N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2-(1H-indol-3-yl)acetamide in treating inflammation and related disorders (Al-Ostoot et al., 2020).
Antimicrobial and Antioxidant Properties
Gopi and Dhanaraju (2020) synthesized novel N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl)acetamide derivatives, evaluating their antioxidant activity. This work suggests that modifications to the indole ring, akin to those in N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2-(1H-indol-3-yl)acetamide, can lead to potent antioxidant agents, highlighting the compound's potential in oxidative stress-related therapeutic applications (Gopi & Dhanaraju, 2020).
properties
IUPAC Name |
N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-2-(1H-indol-3-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c19-9-11-5-12(7-15(11)20)18-16(21)6-10-8-17-14-4-2-1-3-13(10)14/h1-4,8,11-12,15,17,19-20H,5-7,9H2,(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIULDQHCSIOHLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(C1CO)O)NC(=O)CC2=CNC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-Hydroxy-4-(hydroxymethyl)cyclopentyl]-2-(1H-indol-3-YL)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-(thiophen-2-yl)pyridazin-3-yl)thio)acetamide](/img/structure/B2973038.png)
![2-[6-(Trifluoromethyl)pyridin-2-yl]acetic acid hydrochloride](/img/structure/B2973040.png)
![N1-(2-methoxyphenyl)-N2-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)oxalamide](/img/structure/B2973042.png)
![2-{(E)-[(2-chloro-4-methylphenyl)imino]methyl}-6-methoxyphenol](/img/structure/B2973043.png)
![4-[6-Amino-5-cyano-3-(4-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazol-4-yl]-2,6-dimethoxyphenyl 4-morpholinecarboxylate](/img/no-structure.png)
![2-[(3R,5S)-3,5-dimethylpiperazin-1-yl]ethan-1-amine trihydrochloride](/img/structure/B2973050.png)